Cas no 119672-56-9 (5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2-amino-4-thiazolyl)acetyl]amino]-3-[[[1-(2-hydroxyethyl)-1H-tetrazol-5-yl]thio]methyl]-8-oxo-,(6R,7R)- (9CI))
119672-56-9 structure
Product Name:5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2-amino-4-thiazolyl)acetyl]amino]-3-[[[1-(2-hydroxyethyl)-1H-tetrazol-5-yl]thio]methyl]-8-oxo-,(6R,7R)- (9CI)
CAS No:119672-56-9
MF:C16H18N8O5S3
MW:498.559717655182
CID:142691
Update Time:2024-01-25
5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2-amino-4-thiazolyl)acetyl]amino]-3-[[[1-(2-hydroxyethyl)-1H-tetrazol-5-yl]thio]methyl]-8-oxo-,(6R,7R)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2-amino-4-thiazolyl)acetyl]amino]-3-[[[1-(2-hydroxyethyl)-1H-tetrazol-5-yl]thio]methyl]-8-oxo-,(6R,7R)- (9CI)
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2-amino-4-thiazolyl)acetyl]amino]-3-[[[1-(2-hydroxyethyl)-1H-tetraz
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2-amino-4-thiazolyl)acetyl]amino]-3-[[[1-(2-hydroxyethyl)-1H-tetrazol-5-yl]thio]methyl]-8-oxo-,(6R-trans)-
- SCE 1006
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid, 7-[[(2-amino-4-thiazolyl)acetyl]amino]-3-[[[1-(2-hydroxyethyl)-1H-tetrazol-5-yl]thio]methyl]-8-oxo-, (6R,7R)- (9CI)
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- Inchi: 1S/C16H18N8O5S3/c17-15-18-8(6-31-15)3-9(26)19-10-12(27)24-11(14(28)29)7(4-30-13(10)24)5-32-16-20-21-22-23(16)1-2-25/h6,10,13,25H,1-5H2,(H2,17,18)(H,19,26)(H,28,29)/t10-,13-/m1/s1
- InChI Key: IORPNIHQUOIRJL-ZWNOBZJWSA-N
- SMILES: N12[C@@]([H])([C@H](NC(CC3=CSC(N)=N3)=O)C1=O)SCC(CSC1N(CCO)N=NN=1)=C2C(O)=O
Computed Properties
- Exact Mass: 272.08309
Experimental Properties
- Density: 2.01±0.1 g/cm3(Predicted)
- PSA: 52.54
- pka: 2.61±0.50(Predicted)
5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2-amino-4-thiazolyl)acetyl]amino]-3-[[[1-(2-hydroxyethyl)-1H-tetrazol-5-yl]thio]methyl]-8-oxo-,(6R,7R)- (9CI) Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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